Cas no 2648920-98-1 ((2S)-2-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidohexanoic acid)

• Product Name: (2S)-2-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidohexanoic acid
• CAS No: 2648920-98-1
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 6321266
• PubChem ID: 165803248
• Update Time: 2025-06-03

(2S)-2-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidohexanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidohexanoic acid
• 2648920-98-1
• (2S)-2-[3-cyclopropyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]hexanoic acid
• EN300-1479566

• Inchi： 1S/C27H32N2O5/c1-2-3-12-23(26(31)32)28-25(30)15-24(17-13-14-17)29-27(33)34-16-22-20-10-6-4-8-18(20)19-9-5-7-11-21(19)22/h4-11,17,22-24H,2-3,12-16H2,1H3,(H,28,30)(H,29,33)(H,31,32)/t23-,24?/m0/s1
• InChI Key： UDJXGVMTSRXWEB-UXMRNZNESA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC(CC(N[C@H](C(=O)O)CCCC)=O)C1CC1)=O

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 12
• Complexity: 702
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 105Ų

Additional information on (2S)-2-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidohexanoic acid

Recent Advances in the Study of (2S)-2-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidohexanoic acid (CAS: 2648920-98-1)

The compound (2S)-2-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidohexanoic acid (CAS: 2648920-98-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique cyclopropyl and fluorenylmethoxycarbonyl (Fmoc) groups, serves as a critical intermediate in the synthesis of peptide-based therapeutics and probes. Recent studies have explored its potential applications in drug discovery, particularly in the development of protease inhibitors and targeted delivery systems.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the role of this compound in the synthesis of novel cyclic peptides with enhanced stability and bioavailability. The researchers utilized solid-phase peptide synthesis (SPPS) techniques, incorporating (2S)-2-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidohexanoic acid as a key building block. The resulting peptides demonstrated improved resistance to enzymatic degradation, making them promising candidates for oral drug formulations.

Further investigations have focused on the compound's mechanism of action. A preprint article on bioRxiv reported that the cyclopropyl moiety in (2S)-2-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidohexanoic acid contributes to its conformational rigidity, which is crucial for binding to specific protein targets. Molecular docking simulations revealed that the compound exhibits high affinity for the active site of serine proteases, suggesting its potential as a scaffold for designing selective inhibitors.

In addition to its therapeutic applications, (2S)-2-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidohexanoic acid has been employed in chemical biology research. A recent study in ACS Chemical Biology demonstrated its utility in the development of activity-based probes (ABPs) for profiling enzyme activities in complex biological samples. The Fmoc group in the compound facilitates easy conjugation with fluorescent tags, enabling real-time monitoring of enzyme kinetics.

Despite these advancements, challenges remain in the large-scale synthesis and purification of (2S)-2-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidohexanoic acid. A 2024 review in Organic Process Research & Development discussed optimization strategies for its production, including the use of continuous flow chemistry to improve yield and reduce waste. These innovations are expected to enhance the compound's accessibility for both academic and industrial research.

In conclusion, (2S)-2-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidohexanoic acid (CAS: 2648920-98-1) represents a versatile tool in chemical biology and drug discovery. Its unique structural features and functional groups make it invaluable for the development of peptide-based therapeutics and probes. Ongoing research aims to further elucidate its potential and address existing limitations in its synthesis and application.